Thiolane-3-carboxylic acid

• IUPAC Name: thiolane-3-carboxylic acid
• InChI: InChI=1S/C5H8O2S/c6-5(7)4-1-2-8-3-4/h4H,1-3H2,(H,6,7)
• InChI Key: BSNQHVPRAPQLSW-UHFFFAOYSA-N
• Canonical SMILES: C1CSCC1C(=O)O
• Molecular Formula: C5H8O2S
• Molecular Weight: 132.18 g/mol
• CAS RN: 18133-20-5

Description

Thiolane-3-carboxylic acid is a compound that can be synthesized through various chemical reactions involving carboxylic acids and thiols. The literature suggests multiple methods for the synthesis of thiolane derivatives and related thioesters, which are compounds where a sulfur atom replaces the usual oxygen atom of the ester group. These methods include the use of thioimides, nickel-catalyzed decarbonylative thioetherification, photocatalyzed decarboxylative thiolation, and reactions involving carboxylic acids with N-iodosuccinimide .

Synthesis Analysis

The synthesis of this compound and its derivatives can be achieved through several innovative approaches. One method involves the reaction of functionalized 3,6-dihydro-2H-thiopyrans with N-iodosuccinimide in the presence of carboxylic acids, leading to the formation of poly-functionalized thiolanes . Another approach is the nickel-catalyzed decarbonylative thioetherification of carboxylic acids with thiols, which has been shown to produce thioethers in high yields and is applicable to the modification of bioactive molecules . Additionally, photocatalyzed decarboxylative thiolation using a disulfide reagent and an acridine-type photocatalyst has been described for the thiolation of carboxylic acids .

Molecular Structure Analysis

The molecular structure of this compound consists of a thiolane ring, which is a five-membered sulfur-containing heterocycle, with a carboxylic acid functional group attached to the third carbon of the ring. The literature does not provide specific details on the molecular structure analysis of this compound, but the synthesis methods mentioned suggest that the thiolane ring can be functionalized in various ways to create a range of derivatives .

Chemical Reactions Analysis

This compound and its derivatives can participate in a variety of chemical reactions. The synthesis methods described in the literature involve reactions such as decarbonylative thioetherification, thiolation, and iodo-oxyacylation, which lead to the formation of thioethers, thiol esters, and other sulfur-containing compounds . These reactions demonstrate the versatility of this compound as a building block in organic synthesis.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound derivatives are influenced by the presence of the thiolane ring and the carboxylic acid group. While specific properties such as melting point, boiling point, and solubility are not detailed in the provided literature, the high yields and purity of the synthesized compounds suggest that they have stable and predictable properties suitable for further applications . The methods described also highlight the functional group tolerance of the reactions, indicating that the thiolane derivatives can retain their stability in the presence of various substituents.

Scientific Research Applications

1. Synthesis of Functionalized Thiolanes

Research by Lucassen and Zwanenburg (2004) delves into the synthesis of functionalized thiolanes, including Thiolane-3-carboxylic acid, through a reaction involving 3,6-dihydro-2H-thiopyrans. This process leads to poly-functionalised thiolanes, valuable in various chemical syntheses (Lucassen & Zwanenburg, 2004).

2. Development of Thioesters

Xuan et al. (2019) describe an efficient protocol for thioesterification of carboxylic acids, which includes this compound. This process uses non-toxic agents and yields various thioesters, significant in pharmaceutical and chemical industries (Xuan et al., 2019).

3. Amphiphilic Compound Synthesis

Turcan-Trofin et al. (2019) explored the synthesis of compounds combining hydrophobic and hydrophilic elements, including carboxyl groups attached to siloxanes via this compound. These compounds exhibit interesting properties like self-assembly in solution, making them potential candidates for liquid electrolytes (Turcan-Trofin et al., 2019).

4. Mercury Sorption

Yee et al. (2013) conducted a study on mercury sorption using thiol-laced frameworks, which included this compound. These frameworks demonstrated efficient mercury removal from water, highlighting their potential in environmental remediation (Yee et al., 2013).

5. Electrocatalyst Immobilization

Thomas et al. (2007) synthesized [FeFe]-hydrogenase model complexes incorporating this compound for immobilizing hydrogen production electrocatalysts on electrode surfaces. This research contributes to the development of efficient energy conversion systems (Thomas et al., 2007).

Safety and Hazards

The safety data sheet for Thiolane-3-carboxylic acid indicates that it is considered hazardous by the 2012 OSHA Hazard Communication Standard.

Future Directions

The future directions for Thiolane-3-carboxylic acid research could involve its use in the development of new effective inhibitors of protein kinase CK2. Additionally, the development of new synthetic methods and applications in various fields is a promising direction.

Mechanism of Action

Target of Action

Thiolane-3-carboxylic acid, like other thiophene derivatives, is a biologically active compound . More research is needed to identify the specific targets and their roles.

Mode of Action

It’s known that thiophene derivatives interact with various biological targets, leading to a variety of biological effects . The exact interaction of this compound with its targets and the resulting changes are areas for future research.

Biochemical Pathways

This compound, as a thiophene derivative, may be involved in various biochemical pathways. Thiophene derivatives are synthesized from tryptophan via intermediates indole-3-acetaldoxime and indole-3-acetonitrile . .

Result of Action

Thiophene derivatives are known to exhibit a variety of pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties . The specific effects of this compound at the molecular and cellular level are areas for future research.

Action Environment

It’s known that thiophene derivatives have a prominent role in the advancement of organic semiconductors, organic field-effect transistors (ofets), and in the fabrication of organic light-emitting diodes (oleds) . This suggests that the action of this compound may be influenced by environmental factors related to these applications.